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Compound of Interest

Compound Name: 4-Octanone

Cat. No.: B1346966

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-octanone, a
flammable liquid commonly used in research and development. Adherence to these guidelines
is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-octanone is presented below. This
information is critical for understanding its behavior and potential hazards.
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Property Value Source
CAS Number 589-63-9 [1][21[3]
Molecular Formula C8H160 [1][3]
Molecular Weight 128.21 g/mol [21[31[4]
Appearance Colorl.ess' to light yellow/orange

clear liquid
Boiling Point 166 °C [2]
Flash Point 54 °C
Density 0.82 g/cm?3 [2]

Refractive Index

1.4120-1.4150

[2]

Storage Temperature

Room temperature
(recommended <15°C in a

cool, dark place) or 2-8°C

[2]

Hazard Identification and Classification

4-Octanone is classified as a flammable liquid.[1][4] The primary hazard associated with this

chemical is its flammability.[4]

e GHS Classification: Flammable liquids, Category 3.[1][4]

» Signal Word: Warning.[1]

e Hazard Statement: H226 Flammable liquid and vapor.[1]

While some reports indicate it may not meet GHS hazard criteria, the majority classify it as a

flammable liquid.[4] It may also be harmful in contact with skin and harmful to aquatic life with

long-lasting effects.[5]

Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize the risks associated with 4-

octanone.

General Handling Precautions

A logical workflow for the safe handling of 4-octanone is outlined below.
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Workflow for Safe Handling of 4-Octanone

Ensure Adequate Ventilation

'

Wear Appropriate PPE
(Gloves, Eye/Face Protection)

l

Ground and Bond Container
and Receiving Equipment

'

Use Non-Sparking Tools and
Explosion-Proof Equipment

Avoid Contact with Skin and Eyes

:

Avoid Inhalation of Vapors

Click to download full resolution via product page

Caption: General workflow for handling 4-octanone safely.
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Key handling recommendations include:

» Handle in a well-ventilated place.[1]

Wear suitable protective clothing, including gloves and eye/face protection.[1]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][5][6]

Ground and bond containers and receiving equipment to prevent static discharge.[1][5][6]

Use non-sparking tools and explosion-proof equipment.[1][5][6]

Avoid contact with skin and eyes.[1]

Avoid breathing mist, gas, or vapors.[1]

Storage Conditions

Proper storage is critical to maintaining the stability and safety of 4-octanone.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Keep the container cool.[1]

Store away from incompatible materials and foodstuff containers.[1]

Keep away from sources of ignition.[5][6]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 4-
octanone.

» Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][7]

» Skin Protection: Handle with gloves. Wear fire/flame resistant and impervious clothing.[1]
The selected protective gloves must satisfy the specifications of EU Directive 89/686/EEC
and the standard EN 374 derived from it.[1]
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+ Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[8]

First Aid Measures

In the event of exposure to 4-octanone, immediate and appropriate first aid is crucial.

First Aid Procedures for 4-Octanone Exposure

Inhalation Skin Contact Eye Contact Ingestion

Rinse with Pure Water for
at Least 15 Minutes

Remove Contaminated Clothing
Immediately

Rinse Mouth with Water

Move to Fresh Air

Y

Wash Off with Soap and
Plenty of Water

If Breathing is Difficult,
Give Oxygen

Do NOT Induce Vomiting

Consult a Doctor

Never Give Anything by Mouth
to an Unconscious Person

If Not Breathing,
Give Artificial Respiration

Consult a Doctor

Call a Doctor or Poison

Consult a Doctor Immediately Control Center Immediately

Click to download full resolution via product page
Caption: First aid measures for different routes of exposure to 4-octanone.

 If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[1]

+ In Case of Skin Contact: Take off contaminated clothing immediately.[1] Wash off with soap

and plenty of water and consult a doctor.[1]
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 In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

« |If Swallowed: Rinse mouth with water.[1] Do not induce vomiting.[1] Never give anything by
mouth to an unconscious person.[1][6][9] Call a doctor or Poison Control Center immediately.

[1]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.
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Spill Response Workflow for 4-Octanone

Remove All Sources of Ignition

Evacuate Personnel to Safe Areas

:

Ensure Adequate Ventilation

i

Wear Personal Protective Equipment
(Chemical Impermeable Gloves, etc.)

Prevent Further Spillage or Leakage

if Safe to Do So

Do Not Let Chemical Enter Drains

:

Contain and Collect Spill with

Inert Absorbent Material

Use Spark-Proof Tools and
Explosion-Proof Equipment

i

Place in Suitable, Closed Containers
for Disposal

:

Dispose of in Accordance with

Appropriate Laws and Regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a 4-octanone spill.
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o Personal Precautions: Use personal protective equipment, including chemical-impermeable
gloves.[1] Ensure adequate ventilation.[1] Remove all sources of ignition.[1][6] Evacuate
personnel to safe areas.[1]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not
let the chemical enter drains, as discharge into the environment must be avoided.[1]

o Methods for Cleaning Up: Collect and arrange for disposal.[1] Keep the chemical in suitable,
closed containers for disposal.[1] Use spark-proof tools and explosion-proof equipment.[1]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

o Specific Hazards: Vapors are heavier than air and may spread along floors, forming
explosive mixtures with air at elevated temperatures.[5]

o Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if
necessary.[1][6]

Toxicological Information

Detailed experimental protocols for the toxicological studies of 4-octanone are not readily
available in standard safety data sheets. Such information is typically found in specialized
toxicology literature. However, general toxicological effects are noted. It is classified as a
neurotoxin that can cause acute solvent syndrome.[4]

Note on Experimental Protocols: The determination of the toxicological properties of a chemical
like 4-octanone involves a series of standardized tests. These can include studies on acute
toxicity (oral, dermal, inhalation), skin and eye irritation/corrosion, sensitization, repeated dose
toxicity, mutagenicity, carcinogenicity, and reproductive toxicity. Each of these studies follows
specific, detailed protocols established by regulatory bodies such as the OECD (Organisation
for Economic Co-operation and Development) or the EPA (Environmental Protection Agency).
For instance, an acute oral toxicity study would typically involve administering the substance to
animals (e.g., rats) at various dose levels to determine the LD50 (the dose lethal to 50% of the
test population). These detailed methodologies are beyond the scope of a safety data sheet but
can be sourced from comprehensive toxicological databases or scientific literature.
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Disposal Considerations

Dispose of contents and containers to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1]

This guide is intended to provide essential safety and handling information for 4-octanone. It is
not exhaustive, and users should always consult the most current Safety Data Sheet (SDS)
provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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